Cas no 1417301-54-2 ([4-Methanesulfonyl-3-(trifluoromethyl)phenyl]boronic acid)

• Product Name: [4-Methanesulfonyl-3-(trifluoromethyl)phenyl]boronic acid
• CAS No: 1417301-54-2
• MF: C₈H₈BF₃O₄S
• MW: 268.017931938171
• CID: 4595697
• Update Time: 2025-11-01

[4-Methanesulfonyl-3-(trifluoromethyl)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

• [4-Methanesulfonyl-3-(trifluoromethyl)phenyl]boronic acid
• [4-methylsulfonyl-3-(trifluoromethyl)phenyl]boronic acid

• Inchi： 1S/C8H8BF3O4S/c1-17(15,16)7-3-2-5(9(13)14)4-6(7)8(10,11)12/h2-4,13-14H,1H3
• InChI Key： RJZYFKLWPQHPTQ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(B(O)O)=CC=1C(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 362
• Topological Polar Surface Area: 83

Additional information on [4-Methanesulfonyl-3-(trifluoromethyl)phenyl]boronic acid

Recent Advances in the Application of [4-Methanesulfonyl-3-(trifluoromethyl)phenyl]boronic acid (CAS: 1417301-54-2) in Chemical Biology and Pharmaceutical Research

The boronic acid derivative [4-Methanesulfonyl-3-(trifluoromethyl)phenyl]boronic acid (CAS: 1417301-54-2) has emerged as a valuable building block in medicinal chemistry and chemical biology research. Recent studies have highlighted its unique properties as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, particularly in the synthesis of biologically active molecules targeting various disease pathways. The presence of both methanesulfonyl and trifluoromethyl groups on the aromatic ring confers enhanced stability and improved pharmacokinetic properties to resulting compounds.

In the past two years, significant progress has been made in understanding the applications of this compound. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as a key intermediate in the synthesis of novel kinase inhibitors. The researchers utilized the boronic acid moiety for efficient palladium-catalyzed coupling with various heterocyclic systems, yielding compounds with potent activity against tyrosine kinase receptors implicated in cancer progression.

Recent structural-activity relationship studies have revealed that the combination of sulfonyl and trifluoromethyl groups at the 4- and 3-positions respectively creates an optimal electronic environment for the boronic acid functionality. This configuration facilitates both the coupling reactions and subsequent biological interactions of the resulting compounds. Computational modeling studies published in early 2024 suggest that these substituents contribute to favorable binding interactions with target proteins while maintaining metabolic stability.

The compound has shown particular promise in the development of proteolysis targeting chimeras (PROTACs), where its boronic acid group serves as an effective linker for connecting target-binding ligands to E3 ubiquitin ligase recruiters. A recent patent application (WO202318765A1) describes its use in creating selective estrogen receptor degraders with improved tissue specificity and reduced off-target effects compared to previous generations of therapeutics.

Ongoing research is exploring the potential of [4-Methanesulfonyl-3-(trifluoromethyl)phenyl]boronic acid in other emerging therapeutic areas. Preliminary results from a 2024 study indicate its utility in developing covalent inhibitors for challenging targets such as KRAS mutants, where the boronic acid moiety forms reversible covalent bonds with active site residues. The compound's unique combination of electronic properties appears to enable selective targeting while maintaining drug-like characteristics.

From a synthetic chemistry perspective, recent methodological advances have improved the efficiency of incorporating this boronic acid into complex molecular architectures. A 2023 report in Organic Letters described a novel continuous flow protocol that significantly enhances the yield and purity of coupling reactions involving this substrate, addressing previous challenges with competing protodeboronation side reactions.

As research continues, [4-Methanesulfonyl-3-(trifluoromethyl)phenyl]boronic acid is establishing itself as a privileged scaffold in medicinal chemistry. Its versatility in both synthetic applications and biological interactions positions it as a valuable tool for addressing current challenges in drug discovery, particularly in the development of targeted therapies for oncology and inflammatory diseases.